Cas no 78012-45-0 (Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]-)

• Product Name: Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]-
• CAS No: 78012-45-0
• MF: C₆H₁₁BrMgSi
• MW: 215.446042299271
• MDL: MFCD11553375
• CID: 1790290
• PubChem ID: 11769873
• Update Time: 2025-11-02

Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]-
• magnesium;trimethyl(prop-1-ynyl)silane;bromide
• 78012-45-0
• SCHEMBL1035310
• 3-(Trimethylsilyl)propynylmagnesium bromide, 0.5M in 2-MeTHF
• 3-(Trimethylsilyl)propynylmagnesium bromide, 0.50 M in 2-MeTHF
• 3-(Trimethylsilyl)propynylmagnesiumbromide,0.50Min2-MeTHF-T2952
• MFCD11553375

• MDL： MFCD11553375
• Inchi： 1S/C6H11Si.BrH.Mg/c1-5-6-7(2,3)4;;/h1H2,2-4H3;1H;/q-1;;+2/p-1
• InChI Key： RLJHTKOUOXRPKQ-UHFFFAOYSA-M
• SMILES： [Br-].[Si](C#C[CH2-])(C)(C)C.[Mg+2]

Computed Properties

• Exact Mass: 213.96638g/mol
• Monoisotopic Mass: 213.96638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]-

Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- (CAS No. 78012-45-0): A Versatile Organometallic Compound for Modern Applications

Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- (CAS No. 78012-45-0) is a highly specialized organometallic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound, often referred to as trimethylsilyl propargyl magnesium bromide, is a valuable reagent in organic synthesis, particularly in the formation of carbon-carbon bonds. Its molecular structure combines the reactivity of a Grignard reagent with the protective properties of a trimethylsilyl group, making it a versatile tool for chemists.

The compound's CAS number 78012-45-0 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and commercial transactions. As interest in organomagnesium compounds grows, particularly in the fields of pharmaceuticals and advanced materials, Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- has emerged as a compound of particular interest. Its ability to participate in cross-coupling reactions while protecting sensitive functional groups makes it invaluable in complex synthetic pathways.

Recent advancements in green chemistry have highlighted the importance of efficient, selective reagents like trimethylsilyl propargyl magnesium bromide. Researchers are increasingly exploring its use in atom-economical reactions and catalytic processes, aligning with global trends toward sustainable chemical production. The compound's stability under various conditions and its compatibility with numerous reaction media contribute to its growing popularity in both academic and industrial settings.

In pharmaceutical research, Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- plays a crucial role in the synthesis of biologically active molecules. Its unique structure allows for the introduction of alkynyl groups while maintaining other functional groups intact, a feature particularly valuable in drug discovery programs. The compound's application in creating molecular scaffolds for potential therapeutic agents has made it a subject of numerous recent publications and patent applications.

The materials science community has also recognized the potential of CAS 78012-45-0 in developing advanced functional materials. Its ability to serve as a building block for conjugated polymers and molecular electronics components has opened new avenues in nanotechnology and optoelectronic device development. Researchers are particularly interested in its potential for creating self-assembling monolayers with precise molecular architectures.

Quality control and handling of Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- require specialized knowledge due to its sensitivity to moisture and air. Proper storage conditions, typically under inert atmosphere, are essential to maintain its reactivity and shelf life. These handling requirements have led to innovations in reagent packaging and delivery systems within the chemical supply industry.

The market for organomagnesium compounds like trimethylsilyl propargyl magnesium bromide has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are responding with improved production methods that enhance purity and consistency while reducing environmental impact. This compound's niche applications in asymmetric synthesis and chiral auxiliaries continue to expand its commercial importance.

Analytical characterization of Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- typically involves a combination of NMR spectroscopy, mass spectrometry, and elemental analysis. These techniques ensure the compound meets the stringent purity requirements necessary for sensitive synthetic applications. Recent advances in analytical instrumentation have improved the ability to detect and quantify impurities at ever-lower levels, supporting more demanding applications.

Future research directions for CAS 78012-45-0 include exploring its potential in click chemistry applications and as a precursor for novel metal-organic frameworks (MOFs). The compound's unique combination of reactivity and stability positions it well for these emerging applications. Additionally, its role in flow chemistry systems is being investigated as part of the broader trend toward continuous manufacturing processes in the chemical industry.

For researchers working with Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]-, understanding its reaction mechanisms and potential side reactions is crucial for successful application. The compound's behavior in various solvent systems and its compatibility with different catalysts are active areas of investigation. These studies contribute to the growing body of knowledge about silyl-protected organometallics and their applications in modern synthetic chemistry.

In conclusion, Magnesium, bromo[3-(trimethylsilyl)-2-propynyl]- (CAS No. 78012-45-0) represents an important tool in the chemist's arsenal, with applications spanning from pharmaceutical development to advanced materials science. Its unique properties as trimethylsilyl propargyl magnesium bromide continue to inspire innovative uses across multiple scientific disciplines. As research progresses and new applications emerge, this compound is likely to maintain its position as a valuable reagent in both academic and industrial laboratories worldwide.